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Abstract

4-Nitrophenyl acetate (4-NPA), a crystalline solid with the CAS number 830-03-5, is a crucial
chromogenic substrate in biochemical and pharmaceutical research.[1][2][3] Its primary
application lies in the spectrophotometric determination of esterase and lipase activity.[4][5][6]
The enzymatic hydrolysis of 4-NPA yields 4-nitrophenol, a yellow-colored product, allowing for
a simple and reliable colorimetric assay.[6] This guide provides a comprehensive overview of 4-
NPA, including its chemical and physical properties, synthesis, applications, and detailed
experimental protocols for its use in enzyme kinetics.

Chemical and Physical Properties

4-Nitrophenyl acetate is a phenyl acetate ester that is synthesized from the formal
condensation of the hydroxyl group of 4-nitrophenol with the carboxyl group of acetic acid.[4][7]
It is typically a pale yellow to amber-colored crystalline solid.[5]

Table 1: Physical and Chemical Properties of 4-Nitrophenyl Acetate

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b032502?utm_src=pdf-interest
https://www.benchchem.com/product/b032502?utm_src=pdf-body
https://www.scbt.com/p/4-nitrophenyl-acetate-830-03-5
https://www.guidechem.com/encyclopedia/4-nitrophenyl-acetate-dic7086.html
https://www.ottokemi.com/specsheet/n1895.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5200306.htm
https://www.solubilityofthings.com/4-nitrophenyl-acetate
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/782/501/n8130pis.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/782/501/n8130pis.pdf
https://www.benchchem.com/product/b032502?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5200306.htm
https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrophenyl-Acetate
https://www.solubilityofthings.com/4-nitrophenyl-acetate
https://www.benchchem.com/product/b032502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 830-03-5 [1][3][8]
Molecular Formula CsH7NOa4 [11121[7]
Molecular Weight 181.15 g/mol [L1107181191
Appearance Powder or crystals [9][10]
Color White to yellow to green [3]
Melting Point 75-77 °C [4][9][11]

Insoluble in water. Soluble in
N organic solvents such as
Solubility [41[5]
ethanol, acetone, and

dichloromethane.

-20°C or below +30°C
Storage Temperature depending on the supplier and [81I9][11]
intended use.

Synthesis of 4-Nitrophenyl Acetate

4-Nitrophenyl acetate can be synthesized through the esterification of 4-nitrophenol with
acetic acid. One method involves the use of an immobilized lipase from Bacillus coagulans in
an organic solvent like n-heptane. This enzymatic synthesis can achieve a high conversion rate
of the reactants into 4-nitrophenyl acetate.[12]

Key parameters for enzymatic synthesis:[12]

Reactants: 4-nitrophenol and acetic acid (100 mM each)

Enzyme: Immobilized lipase

Solvent: n-heptane

Temperature: 65°C

Reaction Time: 3 hours for approximately 74.3% to 90% conversion
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Applications in Research and Drug Development

The primary application of 4-nitrophenyl acetate is as a substrate for assaying the activity of
various hydrolytic enzymes, particularly esterases and lipases.[4][5][6] It is also used to study
the enzymatic activity of Carbonic Anhydrase III.[2][4]

The hydrolysis of 4-NPA by an esterase yields acetate and 4-nitrophenol. The product, 4-
nitrophenol, is a chromogenic compound with a distinct yellow color, and its absorbance can be
measured spectrophotometrically at approximately 405-410 nm to quantify enzyme activity.[13]
[14] This property makes 4-NPA an invaluable tool in:

e Enzyme kinetics studies

» High-throughput screening for enzyme inhibitors

» Evaluating the efficiency of potential drug candidates targeting esterases or lipases
Experimental Protocols

General Esterase Activity Assay using 4-Nitrophenyl
Acetate

This protocol outlines a standard method for determining esterase activity using 4-NPA as a
substrate.

Materials:

4-Nitrophenyl acetate (Substrate)

e Enzyme solution (e.qg., purified esterase, cell lysate)

o Assay buffer (e.g., 0.1 M phosphate buffer, pH 7.0)[15]
e Solvent for substrate (e.g., methanol, acetone)[6][15]

e Spectrophotometer or microplate reader capable of measuring absorbance at 405-410
nm[13][14]
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Procedure:

Preparation of Substrate Stock Solution: Dissolve 4-nitrophenyl acetate in a suitable
organic solvent (e.g., 100 mg/ml in ethanol or a 3 mM solution in acetone/water).[6][15] Due
to the instability of 4-NPA in agueous solutions, it is recommended to prepare this solution
fresh just before the assay.[13]

Preparation of Working Substrate Solution: Dilute the stock solution to the desired final
concentration in the assay buffer.

Enzyme Reaction:
o In a microplate well or a cuvette, add the assay buffer.
o Add a specific volume of the enzyme solution.

o To initiate the reaction, add the working substrate solution. The final reaction mixture may
contain, for example, 100 pL of the substrate, 30 L of diluted enzyme, and 2,870 uL of
reaction buffer.[14]

Control: Prepare a no-enzyme control by adding the assay buffer instead of the enzyme
solution to account for the spontaneous hydrolysis of 4-NPA.[13]

Measurement: Immediately measure the absorbance of the solution at 405 nm (or 410 nm)
over a specific period.[13][14] The rate of increase in absorbance is proportional to the
enzyme activity.

Calculation of Enzyme Activity: Enzyme activity is typically defined as the amount of enzyme
that releases 1 pmol of 4-nitrophenol per minute under the specified conditions.[14] A
standard curve of 4-nitrophenol can be used to convert the absorbance values to the
concentration of the product formed.[13]

Visualizations
Enzymatic Hydrolysis of 4-Nitrophenyl Acetate

The following diagram illustrates the workflow of a typical esterase assay using 4-nitrophenyl
acetate.
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Caption: Workflow for an esterase assay using 4-Nitrophenyl acetate.

Signaling Pathway of 4-NPA Hydrolysis
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The hydrolysis of 4-nitrophenyl acetate by an esterase is a direct enzymatic reaction rather
than a complex signaling pathway. The following diagram illustrates this chemical

4-Nitrophenyl acetate ’

Hydrolysis

transformation.

4-Nitrophenol
_____________ (Yellow Product)

Click to download full resolution via product page
Caption: Enzymatic hydrolysis of 4-Nitrophenyl acetate.

Safety and Handling

4-Nitrophenyl acetate may cause an allergic skin reaction and serious eye damage.[7][8] It
may also intensify fire as it is an oxidizer.[7][8]

Handling Precautions:[16]

Wash thoroughly after handling.

Avoid contact with eyes, skin, and clothing.

Use with adequate ventilation.

Keep the container tightly closed.

Personal Protective Equipment (PPE):[16]

o Eyes: Wear appropriate protective eyeglasses or chemical safety goggles.
o Skin: Wear appropriate protective gloves.

o Clothing: Wear appropriate protective clothing.
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e Respirators: Use a NIOSH/MSHA or European Standard EN 149 approved respirator if
exposure limits are exceeded.

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.[16] For biochemical use, it is often stored at -20°C.[9][11]

Conclusion

4-Nitrophenyl acetate is a versatile and indispensable tool in biochemical and pharmaceutical
research. Its chromogenic properties provide a straightforward and reliable method for
assaying esterase and lipase activity. Understanding its chemical properties, synthesis, and
proper handling is essential for its effective and safe use in the laboratory. The detailed
protocols and visualizations provided in this guide serve as a comprehensive resource for
researchers and scientists working in enzymology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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